1-[2-(Ethoxy)ethyl]-2-(1-piperazinyl)benzimidazole

• Molecular Formula: C15H22N4O
• Molecular Weight: 274.36 g/mol
• IUPAC Name: 1-(2-ethoxyethyl)-2-piperazin-1-ylbenzimidazole
• InChI: InChI=1S/C15H22N4O/c1-2-20-12-11-19-14-6-4-3-5-13(14)17-15(19)18-9-7-16-8-10-18/h3-6,16H,2,7-12H2,1H3
• InChI Key: BGYDYFZTTYHHAL-UHFFFAOYSA-N
• Canonical SMILES: CCOCCN1C2=CC=CC=C2N=C1N3CCNCC3

Description

1-[2-(Ethoxy)ethyl]-2-(1-piperazinyl)benzimidazole is a useful research compound. Its molecular formula is C15H22N4O and its molecular weight is 274.36 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In the same manner as described in Example 1 using 2-chloro-1-[2-(ethoxy)ethyl]benzimidazole (5.00 g), piperazine (19.00 g) and fumaric acid (3.19 g), there are obtained crude crystals, which are recrystallized from ethyl acetate-ethanol to give 1-[2-(ethoxy)ethyl]-2-(1-piperazinyl)benzimidazole.3/2 fumarate (2.29 g), as colorless needles, m.p. 167°-169° C.